Cas no 1114853-66-5 (4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1114853-66-5
• MF: C₂₅H₂₁FN₂O₄S₂
• MW: 496.573647260666
• CID: 5387683
• Update Time: 2025-06-15

4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C25H21FN2O4S2/c1-28(20-9-4-3-5-10-20)34(30,31)24-22(17-7-6-8-18(26)15-17)16-33-23(24)25(29)27-19-11-13-21(32-2)14-12-19/h3-16H,1-2H3,(H,27,29)
• InChI Key： BXRVWDMBFQHIBV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=O)SC=C(C2=CC=CC(F)=C2)C=1S(N(C)C1=CC=CC=C1)(=O)=O

Additional information on 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide

Introduction to 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1114853-66-5)

4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1114853-66-5, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a thiophene core, fluoro and methoxy substituents, and a sulfamoyl group, which collectively contribute to its unique chemical and biological properties.

The thiophene ring is a key structural motif in many bioactive molecules, known for its ability to interact with biological targets through hydrophobic and π-stacking interactions. In 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide, the presence of the fluoro group at the 3-position of the phenyl ring enhances lipophilicity and metabolic stability, while the methoxy group at the 4-position of another phenyl ring modulates electronic properties and binding affinity. The sulfamoyl moiety at the 3-position of the thiophene ring introduces a polar interaction surface, which can be critical for binding to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide may interact with proteins through multiple non-covalent interactions, including hydrogen bonding, van der Waals forces, and hydrophobic effects. These interactions are essential for achieving high-affinity binding to biological targets, making this compound a valuable scaffold for drug discovery.

The synthesis of 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide involves multi-step organic transformations, including condensation reactions, sulfonylation, and functional group modifications. The introduction of the sulfamoyl group is particularly challenging due to its sensitivity to reaction conditions. However, recent methodologies have improved the efficiency and selectivity of these reactions, allowing for scalable synthesis of complex derivatives.

In the realm of medicinal chemistry, this compound has been explored for its potential therapeutic applications. Preliminary in vitro studies suggest that 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide exhibits inhibitory activity against certain enzymes and receptors associated with inflammatory diseases and cancer. The fluorine atom's electronic effects are believed to enhance binding affinity by modulating hydrogen bonding networks with target proteins.

The methoxy group's presence also plays a crucial role in determining the pharmacokinetic properties of this molecule. Methoxy-substituted aromatic rings are often found in bioactive compounds due to their ability to improve oral bioavailability and metabolic stability. This feature makes 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide an attractive candidate for further development into a lead compound for drug candidates.

Furthermore, the sulfamoyl group introduces a polar surface that can engage in hydrogen bonding interactions with biological targets. Sulfonamides are well-known pharmacophores in medicinal chemistry, often found in drugs targeting bacterial infections, diabetes, and cancer. The structural versatility of this compound allows for modifications at multiple positions, enabling researchers to fine-tune its biological activity.

Recent research has also highlighted the importance of thiophene derivatives in developing novel therapeutic agents. Thiophenes are heterocyclic compounds that exhibit diverse biological activities due to their ability to interact with various biological targets. The structural features of 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide make it a promising candidate for further investigation in drug discovery programs.

The synthesis and characterization of this compound have been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and purity of the compound, ensuring its suitability for subsequent biological testing.

In conclusion, 4-(3-fluorophenyl)-N-(4-methoxyphenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1114853-66-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive scaffold for developing novel therapeutic agents. Continued research into this compound will likely yield valuable insights into its potential applications in medicine.